5-(4-Bromo-1-ethylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(4-bromo-1-ethylpyrazol-3-yl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C7H8BrN5S/c1-2-13-3-4(8)5(12-13)6-10-11-7(9)14-6/h3H,2H2,1H3,(H2,9,11)
• InChI Key: UKNHNMCAOFMUIE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C2=NN=C(S2)N)Br
• Molecular Formula: C7H8BrN5S
• Molecular Weight: 274.14 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms, and a thiadiazole ring, which is also a five-membered ring but contains two nitrogen atoms and one sulfur atom. The bromine atom would be attached to the pyrazole ring, and the ethyl group would be attached to one of the nitrogen atoms on the pyrazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the bromine atom could make it relatively heavy and possibly increase its boiling point. The nitrogen atoms could allow for hydrogen bonding, which could influence its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound is not known, as it is a novel compound and there is no literature available that describes its biological activity.